molecular formula C12H10F3N3 B8653848 [(Pyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile CAS No. 647839-41-6

[(Pyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile

Cat. No.: B8653848
CAS No.: 647839-41-6
M. Wt: 253.22 g/mol
InChI Key: DZNNXBUOYUJHKO-UHFFFAOYSA-N
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Description

[(Pyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile is a useful research compound. Its molecular formula is C12H10F3N3 and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

647839-41-6

Molecular Formula

C12H10F3N3

Molecular Weight

253.22 g/mol

IUPAC Name

2-(pyridin-3-ylmethyl)-2-(3,3,3-trifluoropropyl)propanedinitrile

InChI

InChI=1S/C12H10F3N3/c13-12(14,15)4-3-11(8-16,9-17)6-10-2-1-5-18-7-10/h1-2,5,7H,3-4,6H2

InChI Key

DZNNXBUOYUJHKO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC(CCC(F)(F)F)(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

(3,3,3-Trifluoropropyl)malononitrile (407 mg) was dissolved in N,N-dimethylformamide (5 ml), and potassium carbonate (347 mg) was added thereto, and then, a solution of 3-(chloromethyl)pyridine (320 mg) in N,N-dimethylformamide (1 ml) was added dropwise to the mixture, followed by stirring overnight at room temperature. To the reaction mixture was added water, and extracted with ethyl acetate. The organic layer was washed successively with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue obtained was subjected to silica gel column chromatography to give 400 mg of 2-((3-pyridyl)methyl)-2-(3,3,3-trifluoropropyl)malononitrile represented by the following formula (hereinafter referred to as the present invention compound (6)).
Quantity
407 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
347 mg
Type
reactant
Reaction Step Two
Quantity
320 mg
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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